1-(2',6'-Dichlorophenyl)-3-hydroxy-2-propanone

• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• IUPAC Name: 1-(2,6-dichlorophenyl)-3-hydroxypropan-2-one
• InChI: InChI=1S/C9H8Cl2O2/c10-8-2-1-3-9(11)7(8)4-6(13)5-12/h1-3,12H,4-5H2
• InChI Key: WFBGZENYPHWNOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)CO)Cl

Description

1-(2',6'-Dichlorophenyl)-3-hydroxy-2-propanone is a useful research compound. Its molecular formula is C9H8Cl2O2 and its molecular weight is 219.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of 1,1-diethoxy-2-hydroxy-3-(2',6'-dichlorophenyl)propane are dissolved in 40 ml of ethanol, 20 ml of concentrated hydrochloric acid are added, and the mixture is refluxed for 4 hours, then is evaporated to dryness. 10 ml of toluene are added and the solution is again evaporated to dryness in order to remove the water. The residue, crude 1-(2',6'-dichlorophenyl)-3-hydroxy-2-propanone, is used in Example 49 (d) below. After recrystallization from diisopropyl ether, the product melts at 111°-114° C.